Cas no 61788-46-3 (Amines, coco alkyl)

• Product Name: Amines, coco alkyl
• CAS No: 61788-46-3
• CID: 90120
• Update Time: 2025-06-25

Amines, coco alkyl Chemical and Physical Properties

Names and Identifiers

• Amines, coco alkyl
• Coco alkyl amines
• Coco amine
• A CO
• Cocamine
• Coco amines
• Cocoanut oil amine
• Coconut Amine
• (Coconut oil alkyl)amine
• Adogen 160
• Adogen 160D
• Alamine 21
• Alamine 21D
• Armeen C
• Armeen CD
• Decanoic acid,1,1'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)] ester
• COCOAMIN
• Coconut Amine / Cocoamine
• Coconut amines

Experimental Properties

• Melting Point: 15-24℃

Amines, coco alkyl Security Information

• Symbol:
• Signal Word：danger
• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：III

Additional information on Amines, coco alkyl

Introduction to Amines, coco alkyl (CAS No. 61788-46-3)

Amines, coco alkyl (CAS No. 61788-46-3) is a versatile compound widely used in various industries, including cosmetics, personal care, and pharmaceuticals. This compound is derived from coconut oil and is known for its excellent emulsifying, conditioning, and surfactant properties. In this article, we will delve into the chemical structure, applications, and recent research advancements related to Amines, coco alkyl.

The chemical structure of Amines, coco alkyl is characterized by a long hydrocarbon chain with an amine functional group. This structure provides the compound with unique properties that make it suitable for a wide range of applications. The primary component of this compound is derived from coconut oil, which is rich in medium-chain fatty acids such as lauric acid and myristic acid. These fatty acids are converted into amines through chemical processes, resulting in a product with excellent solubility and compatibility with various other compounds.

In the cosmetics and personal care industry, Amines, coco alkyl is widely used as an emulsifier and conditioning agent. Its ability to form stable emulsions makes it ideal for use in shampoos, conditioners, and other hair care products. Additionally, its conditioning properties help to improve the manageability and appearance of hair by reducing static electricity and enhancing shine. Recent studies have also shown that Amines, coco alkyl can improve the skin's hydration levels and barrier function when used in moisturizers and lotions.

In the pharmaceutical industry, Amines, coco alkyl has gained attention for its potential use in drug delivery systems. Its surfactant properties make it an effective solubilizing agent for poorly water-soluble drugs, enhancing their bioavailability and therapeutic efficacy. Research has demonstrated that formulations containing Amines, coco alkyl can improve the stability and shelf life of drug products, making them more suitable for long-term storage and transportation.

Recent advancements in nanotechnology have further expanded the applications of Amines, coco alkyl. Studies have shown that this compound can be used to functionalize nanoparticles for targeted drug delivery. By attaching Amines, coco alkyl to the surface of nanoparticles, researchers have been able to improve their biocompatibility and reduce toxicity. This approach has shown promise in the treatment of various diseases, including cancer and neurological disorders.

The environmental impact of Amines, coco alkyl is another important consideration. As a derivative of coconut oil, this compound is considered to be biodegradable and environmentally friendly. However, it is essential to ensure that the sourcing of coconut oil is sustainable and does not contribute to deforestation or other environmental issues. Many manufacturers are now adopting sustainable practices to minimize the ecological footprint of their products.

In conclusion, Amines, coco alkyl (CAS No. 61788-46-3) is a multifunctional compound with a wide range of applications in cosmetics, personal care, pharmaceuticals, and nanotechnology. Its unique chemical structure provides it with excellent emulsifying, conditioning, and surfactant properties. Recent research has further expanded its potential uses in drug delivery systems and targeted therapies. As the demand for sustainable and environmentally friendly products continues to grow, Amines, coco alkyl remains a valuable ingredient in various industries.